5-fluoro-N-(4-fluoro-2-nitrophenyl)pyridin-3-amine

• Molecular Formula: C11H7F2N3O2
• Molecular Weight: 251.19 g/mol
• IUPAC Name: 5-fluoro-N-(4-fluoro-2-nitrophenyl)pyridin-3-amine
• InChI: InChI=1S/C11H7F2N3O2/c12-7-1-2-10(11(4-7)16(17)18)15-9-3-8(13)5-14-6-9/h1-6,15H
• InChI Key: WWMUIEFFEDAPLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)[N+](=O)[O-])NC2=CC(=CN=C2)F

Description

5-fluoro-N-(4-fluoro-2-nitrophenyl)pyridin-3-amine is a useful research compound. Its molecular formula is C11H7F2N3O2 and its molecular weight is 251.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,4-difluoro-1-nitrobenzene (1.723 mL, 15.71 mmol) and 3-amino-5-fluoropyridine (1.468 g, 13.10 mmol) in DMF (21.83 mL) was added potassium tert-butoxide (2.94 g, 26.2 mmol). The solution was stirred under argon at rt overnight. The solution was poured into water and extracted with EtOAc, organic extracts were dried over magnesium sulfate and concentrated to a brown solid. The brown solid was purified by column chromatography on a silica gel column using 5 to 30% gradient of EtOAc in hexane as eluent to give 5-fluoro-N-(4-fluoro-2-nitrophenyl)pyridin-3-amine as an orange solid: LC-MS (ESI) m/z 252.2 [M+H]+.